Cas no 1804438-89-8 (Ethyl 2-iodo-3-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2-iodo-3-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1804438-89-8
• MF: C₁₀H₉F₃INO₂
• MW: 359.083645582199
• CID: 4907819
• Update Time: 2025-05-24

Ethyl 2-iodo-3-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodo-3-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H9F3INO2/c1-2-17-7(16)5-6-3-4-15-9(14)8(6)10(11,12)13/h3-4H,2,5H2,1H3
• InChI Key： HZRRUAIIUPJEFD-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=C(C=CN=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-iodo-3-(trifluoromethyl)pyridine-4-acetate

Ethyl 2-Iodo-3-(Trifluoromethyl)Pyridine-4-Acetate: A Comprehensive Overview

Ethyl 2-iodo-3-(trifluoromethyl)pyridine-4-acetate, with CAS No. 1804438-89-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an iodo group at the 2-position, a trifluoromethyl group at the 3-position, and an ethyl acetate group at the 4-position. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

The pyridine ring serves as the core structure of this compound, providing a rigid and aromatic framework. The iodo group at the 2-position is particularly valuable due to its high reactivity in nucleophilic substitution reactions. This makes it an ideal substrate for introducing diverse substituents through SNAr (nucleophilic aromatic substitution) mechanisms. The trifluoromethyl group at the 3-position adds electronic complexity to the molecule, enhancing its stability and potentially influencing its pharmacokinetic properties. Meanwhile, the ethyl acetate group at the 4-position introduces ester functionality, which can be readily hydrolyzed under basic or acidic conditions to yield carboxylic acids or their salts.

Recent studies have highlighted the potential of Ethyl 2-iodo-3-(trifluoromethyl)pyridine-4-acetate as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have utilized this compound to construct heterocyclic frameworks with anti-inflammatory and anticancer activities. The presence of the trifluoromethyl group has been shown to enhance the lipophilicity of the molecule, which is crucial for improving drug absorption and bioavailability.

In terms of synthetic applications, this compound has been employed in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions enable the formation of biaryl structures that are highly sought after in drug discovery programs. The iodo group's reactivity facilitates these transformations, making Ethyl 2-iodo-3-(trifluoromethyl)pyridine-4-acetate a valuable precursor for constructing complex molecular architectures.

From an analytical standpoint, Ethyl 2-iodo-3-(trifluoromethyl)pyridine-4-acetate has been thoroughly characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and HRMS (high-resolution mass spectrometry). These analyses confirm its molecular formula (C₁₀H₉F₃IO₂) and molecular weight (366.97 g/mol). The compound is typically synthesized via multi-step processes involving Friedel-Crafts acylation and subsequent iodination steps.

In conclusion, Ethyl 2-iodo-3-(trifluoromethyl)pyridine-4-acetate represents a significant advancement in organic synthesis due to its unique structural features and versatile reactivity. Its applications span across medicinal chemistry, materials science, and catalysis, making it a valuable tool for researchers in these disciplines. As ongoing studies continue to uncover new synthetic pathways and biological activities associated with this compound, its importance in chemical research is expected to grow further.